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Compound of Interest

Compound Name: N-Cyclohexylhydroxylamine

Cat. No.: B1199206

Introduction

N-Cyclohexylhydroxylamine (CAS No. 2211-64-5) is a hydroxylamine derivative
incorporating a cyclohexyl moiety. This compound serves as a valuable intermediate in organic
synthesis, particularly in the development of pharmacologically active molecules. Its utility is
demonstrated in the preparation of precursors for potential therapeutics, including cyclin-
dependent kinase (CDK) inhibitors and bradykinin B1 receptor antagonists.[1] This technical
guide provides a comprehensive overview of the physical and chemical properties of N-
Cyclohexylhydroxylamine, along with detailed experimental protocols and logical workflows
relevant to its application in drug discovery.

Physical and Chemical Properties

N-Cyclohexylhydroxylamine is a solid at room temperature with a melting point in the range
of 139-140 °C.[1] Its chemical formula is CeH13NO, with a corresponding molecular weight of
115.17 g/mol . While readily available as the free base, it is also commonly handled as its
hydrochloride salt (CAS No. 25100-12-3), which exhibits different physical properties. A
summary of its key physical and chemical data is presented in Table 1.

Table 1: Physical and Chemical Properties of N-Cyclohexylhydroxylamine and its
Hydrochloride Salt
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Property . Cyclohexylhydroxylamine
Cyclohexylhydroxylamine .

Hydrochloride

CAS Number 2211-64-5 25100-12-3

Molecular Formula CeH13NO CeH13NO-HCI

Molecular Weight 115.17 g/mol 151.63 g/mol

Appearance Solid Powder

Melting Point 139-140 °CJ[1] 166-171 °C

Boiling Point 215.49 °C (rough estimate) Not available

N Slightly soluble in water (9.7 )

Solubility Soluble in water
g/L at 25 °C, calculated)

pKa 14.14 + 0.20 (Predicted) Not available

Density 0.9837 g/cm? (rough estimate) Not available

Experimental Protocols
Synthesis of N-Cyclohexylhydroxylamine

A common method for the synthesis of N-Cyclohexylhydroxylamine is the reduction of

nitrocyclohexane. This can be achieved through catalytic hydrogenation.

Protocol: Catalytic Hydrogenation of Nitrocyclohexane

Materials:

Nitrocyclohexane

Ethanol (solvent)

Hydrogen gas (Hz)

Palladium on carbon (Pd/C) catalyst (e.g., 5% or 10%)
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« Filtration apparatus (e.g., Celite or filter paper)
e Rotary evaporator
Procedure:

 In a high-pressure hydrogenation vessel, dissolve nitrocyclohexane in a suitable solvent
such as ethanol.

o Carefully add a catalytic amount of Pd/C to the solution. The catalyst loading is typically 1-5
mol% relative to the nitrocyclohexane.

o Seal the vessel and purge it with an inert gas (e.g., nitrogen or argon) before introducing
hydrogen gas.

o Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 4 bar).

« Stir the reaction mixture vigorously at a controlled temperature (e.g., 383 K) for the required
reaction time. The progress of the reaction can be monitored by techniques such as thin-
layer chromatography (TLC) or gas chromatography (GC).[2]

o Upon completion, carefully vent the hydrogen gas and purge the vessel with an inert gas.
« Filter the reaction mixture through a pad of Celite or filter paper to remove the Pd/C catalyst.

o Wash the filter cake with a small amount of the solvent to ensure complete recovery of the
product.

» Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the
solvent.

e The resulting crude N-Cyclohexylhydroxylamine can be further purified by recrystallization.

Purification of N-Cyclohexylhydroxylamine

Recrystallization is a standard method for purifying solid organic compounds. The choice of
solvent is crucial and should be determined empirically.
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Protocol: Recrystallization

Materials:

Crude N-Cyclohexylhydroxylamine

A suitable solvent or solvent system (e.g., ethanol/water, hexane/ethyl acetate)

Erlenmeyer flask

Heating source (e.g., hot plate)

Filtration apparatus (e.g., Buchner funnel and filter paper)
Procedure:

» Dissolve the crude N-Cyclohexylhydroxylamine in a minimal amount of a suitable hot
solvent in an Erlenmeyer flask.

« If colored impurities are present, a small amount of activated charcoal can be added to the
hot solution.

» Hot-filter the solution to remove any insoluble impurities or activated charcoal.

 Allow the filtrate to cool slowly to room temperature to promote the formation of crystals.

o For maximum yield, the flask can be placed in an ice bath to further induce crystallization.
o Collect the purified crystals by vacuum filtration using a Buichner funnel.

» Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

e Dry the crystals in a vacuum oven to obtain pure N-Cyclohexylhydroxylamine.

Analysis of N-Cyclohexylhydroxylamine

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for the structural
characterization of organic molecules. Both *H NMR and 3C NMR spectra provide valuable
information about the molecular structure.
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Protocol: NMR Spectroscopy

Materials:

Purified N-Cyclohexylhydroxylamine

Deuterated solvent (e.g., CDCls, DMSO-de)

NMR tube

NMR spectrometer
Procedure:

o Dissolve a small amount of the purified N-Cyclohexylhydroxylamine in a suitable
deuterated solvent in an NMR tube.

e Acquire the *H NMR and 3C NMR spectra using a standard NMR spectrometer.

e Process the spectra to identify the chemical shifts, integration (for *H NMR), and coupling
patterns of the different nuclei in the molecule. The expected signals would correspond to the
protons and carbons of the cyclohexyl ring and the N-H and O-H protons.

Application in Drug Discovery: A Workflow

N-Cyclohexylhydroxylamine is a key building block in the synthesis of various compounds
with potential therapeutic applications. A general workflow for the utilization of N-
Cyclohexylhydroxylamine in a drug discovery program is outlined below.
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Workflow for Synthesis and Biological Evaluation

Synthesis Phase

N-Cyclohexylhydroxylamine

Reaction with
Target-Specific Scaffold
(e.g., for CDK inhibition)

Purification of
Synthetic Compound

Characterized Compound

Biological Evaluation Phase

In vitro Biochemical Assay
(e.g., Kinase Inhibition Assay)

Cell-Based Assay
(e.g., Cell Proliferation Assay)

Mechanism of Action Studies
(e.g., Western Blot for Signaling Pathways)

Lead Optimization
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Caption: A logical workflow for the synthesis and biological evaluation of a drug candidate
starting from N-Cyclohexylhydroxylamine.

This workflow begins with the chemical synthesis of a target compound using N-
Cyclohexylhydroxylamine as a starting material. The newly synthesized and purified
compound then undergoes a series of biological evaluations to determine its efficacy and
mechanism of action.

Signaling Pathway in Drug Development Context

While N-Cyclohexylhydroxylamine itself is not directly implicated in a specific signaling
pathway, its derivatives are designed to modulate such pathways. For instance, CDK inhibitors
synthesized from N-Cyclohexylhydroxylamine precursors would target the cell cycle
regulation pathway. The evaluation of such a compound would involve investigating its effect
on key proteins in this pathway.
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Evaluation of a CDK Inhibitor's Effect on Cell Cycle Signaling
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Caption: A diagram illustrating the inhibitory action of a synthetic CDK inhibitor on a simplified
cell cycle signaling pathway.

This diagram shows how a CDK inhibitor, synthesized using N-Cyclohexylhydroxylamine as
a precursor, would act on the cell cycle pathway. The inhibitor blocks the activity of the
CDKI/Cyclin complex, preventing the phosphorylation of substrate proteins and thereby halting
cell cycle progression. Experimental validation of this mechanism would typically involve
techniques like Western blotting to measure the phosphorylation status of key substrate
proteins.

Conclusion

N-Cyclohexylhydroxylamine is a versatile chemical intermediate with established applications
in the synthesis of compounds with significant biological potential. This guide provides
researchers and drug development professionals with a foundational understanding of its
properties and practical methodologies for its use. The provided workflows illustrate a logical
progression from chemical synthesis to biological evaluation, highlighting the integral role of
such building blocks in the early stages of drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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